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Compound of Interest

Compound Name: Allyl isocyanate

Cat. No.: B072564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl isocyanate is a valuable reagent in organic synthesis, primarily utilized for the

preparation of a wide range of compounds, including N-allyl ureas and carbamates. These

derivatives are of significant interest in medicinal chemistry and drug development due to their

presence in various biologically active molecules. This document provides detailed application

notes and protocols for conducting reactions with allyl isocyanate, with a strong emphasis on

safety, experimental setup, and analytical monitoring.

Safety Precautions and Handling
Allyl isocyanate is a flammable, toxic, and irritating compound. It is crucial to handle it with

appropriate safety measures in a well-ventilated laboratory fume hood.[1][2][3][4]

Personal Protective Equipment (PPE):

Gloves: Neoprene or nitrile rubber gloves.[1]

Eye Protection: Chemical safety goggles. Contact lenses should not be worn.[1]

Skin and Body Protection: Wear suitable protective clothing.[1]
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if there is a risk of inhalation.[3]

Handling and Storage:

Always work in a chemical fume hood.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces.[2][3]

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

moisture.[2][5] Recommended storage temperature is 2-8 °C.[2]

Ground and bond containers when transferring material to prevent static discharge.[1][4]

Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water.[2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[1][2]

If inhaled: Move the person to fresh air.[2]

If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[2][3]

Experimental Workflow for Reactions with Allyl
Isocyanate
The general workflow for reactions involving allyl isocyanate, such as the synthesis of ureas

and carbamates, is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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